4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride is a chemical compound with the CAS Number: 1785316-07-5 . It has a molecular weight of 197.66 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H13F2N.ClH/c9-8(10)6-11-5-7(8)3-1-2-4-7;/h11H,1-6H2;1H
. This code provides a specific representation of the molecular structure of the compound. Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (197.66) and its IUPAC name (this compound) . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density are not available in the current resources.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride involves the reaction of 4,4-difluorocyclohexanone with 1,2-diaminocyclohexane followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "4,4-difluorocyclohexanone", "1,2-diaminocyclohexane", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4,4-difluorocyclohexanone is reacted with 1,2-diaminocyclohexane in the presence of a suitable solvent and a catalyst to form the intermediate 4,4-difluoro-2-azaspiro[4.4]nonane.", "Step 2: The intermediate is then treated with hydrochloric acid to obtain the final product, 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride." ] } | |
CAS RN |
1785316-07-5 |
Molecular Formula |
C8H14ClF2N |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.